3,3-Dimethylindoline-2-carboxylic acid hydrochloride

• IUPAC Name: 3,3-dimethyl-1,2-dihydroindole-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c1-11(2)7-5-3-4-6-8(7)12-9(11)10(13)14;/h3-6,9,12H,1-2H3,(H,13,14);1H
• InChI Key: PBWKATUQKQGAHS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(NC2=CC=CC=C21)C(=O)O)C.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• CAS RN: 106517-46-8

Description

Synthesis Analysis

The synthesis of related compounds involves the use of spectroscopic methods such as 1H NMR, UV-Visible, FT-IR, and Mass spectroscopy for characterization. The formation of these compounds is shown to be exothermic and spontaneous at room temperature, suggesting that similar conditions might be applicable for the synthesis of 3,3-Dimethylindoline-2-carboxylic acid hydrochloride .

Molecular Structure Analysis

The molecular structure of related compounds has been examined using X-ray crystallography and quantum chemical calculations. These studies reveal the presence of dimers in the solid state, stabilized by intermolecular hydrogen bonding. Such insights could be relevant to the molecular structure analysis of 3,3-Dimethylindoline-2-carboxylic acid hydrochloride, as hydrogen bonding could influence its crystal structure .

Chemical Reactions Analysis

The papers do not directly address the chemical reactions of 3,3-Dimethylindoline-2-carboxylic acid hydrochloride. However, they do provide detailed analyses of the reactivity of similar compounds using local reactivity descriptors such as Fukui functions, local softnesses, and electrophilicity indices. These analyses help identify reactive sites within the molecules, which could be extrapolated to understand the reactivity of 3,3-Dimethylindoline-2-carboxylic acid hydrochloride .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compounds studied include thermodynamic parameters, vibrational analysis, and spectroscopic properties. The vibrational analysis, in particular, provides information on the strength and nature of various types of intra- and intermolecular interactions, which are crucial for understanding the physical properties of these compounds. The spectroscopic properties, such as absorption maxima, are determined using time-dependent density functional theory (TD-DFT), which could also be applied to 3,3-Dimethylindoline-2-carboxylic acid hydrochloride to predict its spectroscopic behavior .

Safety and Hazards

This compound has been classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335. These statements indicate that the compound causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Indole derivatives have been found to bind with high affinity to multiple receptors . .

Mode of Action

The mode of action of indole derivatives can vary widely depending on the specific compound and its targets. Some indole derivatives have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are often synthesized from tryptophan via the intermediates indole-3-acetaldoxime and indole-3-acetonitrile

Result of Action

Indole derivatives in general have a broad spectrum of biological activities .